![molecular formula C20H14BrN3O4 B302967 5-bromo-N-{3-[5-(2-furyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-methoxybenzamide](/img/structure/B302967.png)
5-bromo-N-{3-[5-(2-furyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-methoxybenzamide
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Overview
Description
5-bromo-N-{3-[5-(2-furyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-methoxybenzamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is known for its ability to bind to specific receptors in the body, which can lead to a range of biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of 5-bromo-N-{3-[5-(2-furyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-methoxybenzamide involves the binding of this compound to specific receptors in the body. This compound has been found to have a high affinity for specific receptors, which can lead to a range of biochemical and physiological effects. The specific receptors that this compound binds to include G protein-coupled receptors and ion channels.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound can vary depending on the specific receptors that this compound binds to. Some of the potential biochemical and physiological effects of this compound include:
1. Inhibition of cell growth: this compound has been found to inhibit the growth of cancer cells in vitro and in animal models.
2. Modulation of neurological activity: this compound has been found to modulate the activity of specific receptors in the brain, which can lead to a range of neurological effects.
3. Modulation of cardiovascular activity: this compound has been found to modulate the activity of specific receptors in the heart, which can lead to a range of cardiovascular effects.
Advantages and Limitations for Lab Experiments
5-bromo-N-{3-[5-(2-furyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-methoxybenzamide has several advantages and limitations for lab experiments. Some of the advantages of this compound include:
1. High affinity for specific receptors: This compound has a high affinity for specific receptors in the body, which can make it a useful tool for studying the activity of these receptors.
2. Wide range of potential applications: This compound has been shown to have potential applications in a range of scientific research areas, including cancer research, neurological research, and cardiovascular research.
Some of the limitations of this compound include:
1. Limited availability: this compound is not widely available, which can make it difficult to obtain for lab experiments.
2. Limited understanding of mechanism of action: While this compound has been shown to bind to specific receptors in the body, the exact mechanism of action is not fully understood.
Future Directions
There are several future directions for research on 5-bromo-N-{3-[5-(2-furyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-methoxybenzamide. Some of the potential future directions include:
1. Further studies on the mechanism of action: More research is needed to fully understand the mechanism of action of this compound and how it interacts with specific receptors in the body.
2. Development of new synthetic methods: New synthetic methods for producing this compound could help to increase its availability for lab experiments.
3. Exploration of new scientific research applications: There may be additional scientific research areas where this compound could be useful, and further exploration is needed to identify these potential applications.
4. Development of new analogs: The development of new analogs of this compound could help to improve its potency and selectivity for specific receptors in the body.
Synthesis Methods
The synthesis of 5-bromo-N-{3-[5-(2-furyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-methoxybenzamide involves several steps. The first step involves the reaction of 2-methoxybenzoic acid with thionyl chloride, which leads to the formation of 2-methoxybenzoyl chloride. The second step involves the reaction of 2-methoxybenzoyl chloride with 5-(2-furyl)-1,3,4-oxadiazole-2-amine, which leads to the formation of 2-methoxy-N-{3-[5-(2-furyl)-1,3,4-oxadiazol-2-yl]phenyl}benzamide. The final step involves the reaction of 2-methoxy-N-{3-[5-(2-furyl)-1,3,4-oxadiazol-2-yl]phenyl}benzamide with bromine, which leads to the formation of this compound.
Scientific Research Applications
5-bromo-N-{3-[5-(2-furyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-methoxybenzamide has been widely studied for its potential applications in scientific research. This compound has been shown to have a high affinity for specific receptors in the body, which can lead to a range of biochemical and physiological effects. Some of the potential applications of this compound in scientific research include:
1. Cancer Research: this compound has been shown to have potential anti-cancer properties. This compound has been found to inhibit the growth of cancer cells in vitro and in animal models.
2. Neurological Research: this compound has been shown to have potential applications in neurological research. This compound has been found to modulate the activity of specific receptors in the brain, which can lead to a range of neurological effects.
3. Cardiovascular Research: this compound has been shown to have potential applications in cardiovascular research. This compound has been found to modulate the activity of specific receptors in the heart, which can lead to a range of cardiovascular effects.
properties
Molecular Formula |
C20H14BrN3O4 |
---|---|
Molecular Weight |
440.2 g/mol |
IUPAC Name |
5-bromo-N-[3-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]phenyl]-2-methoxybenzamide |
InChI |
InChI=1S/C20H14BrN3O4/c1-26-16-8-7-13(21)11-15(16)18(25)22-14-5-2-4-12(10-14)19-23-24-20(28-19)17-6-3-9-27-17/h2-11H,1H3,(H,22,25) |
InChI Key |
RWHUUAMFWJFHDE-UHFFFAOYSA-N |
SMILES |
COC1=C(C=C(C=C1)Br)C(=O)NC2=CC=CC(=C2)C3=NN=C(O3)C4=CC=CO4 |
Canonical SMILES |
COC1=C(C=C(C=C1)Br)C(=O)NC2=CC=CC(=C2)C3=NN=C(O3)C4=CC=CO4 |
Origin of Product |
United States |
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